Cas no 21803-75-8 (4-Amino-3-chlorobenzonitrile)

• Product Name: 4-Amino-3-chlorobenzonitrile
• CAS No: 21803-75-8
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD00052917
• CID: 51876
• PubChem ID: 519896
• Update Time: 2025-10-30

4-Amino-3-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chlorobenzonitrile
• 3-Chloro-4-aminobenzonitrile
• 3-CHLORO-4-AMINBENZONITRILE
• 1-amino-2-chloro-4-cyanobenzene
• 2-Chloro-4-cyanoaniline
• 4-amino-3-chlorobenzenecarbonitrile
• 4-amino-3-chloro-benzonitrile
• 4-cyano-2-chloroaniline
• Benzonitrile, 4-amino-3-chloro-
• EN300-111824
• InChI=1/C7H5ClN2/c8-6-3-5(4-9)1-2-7(6)10/h1-3H,10H2
• 4-Amino-3-chlorobenzonitrile, 97%
• SB75755
• J-014298
• PS-6262
• SY018224
• 21803-75-8
• DTXSID10334186
• FT-0617491
• SCHEMBL77027
• AKOS005254556
• J-514355
• 2-chloro-4-cyanoanilin
• AM20060082
• OREVCMGFYSUYPX-UHFFFAOYSA-
• CS-W008154
• MFCD00052917
• CHEBI:194608
• AC-4016
• 2-chloro-4-cyano-aniline
• A1962
• DTXCID20285276

• MDL： MFCD00052917
• Inchi： 1S/C7H5ClN2/c8-6-3-5(4-9)1-2-7(6)10/h1-3H,10H2
• InChI Key： OREVCMGFYSUYPX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1N
• BRN： 1817655

Computed Properties

• Exact Mass: 152.01400
• Monoisotopic Mass: 152.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Color/Form: White powder2. density (g/ml, 25/4 ℃)
• Density: 1.33
• Melting Point: 102.0 to 106.0 deg-C
• Boiling Point: 277.8℃ at 760 mmHg
• Flash Point: 121.8 °C
• Refractive Index: 1.609
• PSA: 49.81000
• LogP: 2.37508

4-Amino-3-chlorobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Amino-3-chlorobenzonitrile

Recent Advances in the Study of 4-Amino-3-chlorobenzonitrile (CAS: 21803-75-8)

4-Amino-3-chlorobenzonitrile (CAS: 21803-75-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery and development, particularly as a building block for the synthesis of novel bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic utility, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 4-Amino-3-chlorobenzonitrile as a key intermediate in the synthesis of kinase inhibitors. The researchers demonstrated that modifications at the amino and cyano groups of the compound could lead to enhanced selectivity and potency against specific kinase targets. The study utilized computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's interactions with the ATP-binding site of kinases, resulting in promising lead compounds for further development.

In another recent investigation, 4-Amino-3-chlorobenzonitrile was employed as a precursor for the development of fluorescent probes. The research, published in Analytical Chemistry (2024), showcased the compound's utility in designing sensors for detecting reactive oxygen species (ROS) in cellular environments. The probe exhibited high sensitivity and specificity, making it a valuable tool for studying oxidative stress-related diseases. The study also provided insights into the photophysical properties of the derived probes, which could be tailored for various imaging applications.

Furthermore, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial potential of derivatives of 4-Amino-3-chlorobenzonitrile. The researchers synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains. Several compounds displayed potent inhibitory effects, with minimal cytotoxicity to mammalian cells. The findings suggest that 4-Amino-3-chlorobenzonitrile-based derivatives could serve as promising candidates for the development of new antibiotics.

Recent advancements in synthetic methodologies have also improved the accessibility of 4-Amino-3-chlorobenzonitrile. A 2023 publication in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, employing catalytic amination and chlorination strategies. This development is expected to facilitate the broader application of the compound in both academic and industrial settings.

In conclusion, 4-Amino-3-chlorobenzonitrile (CAS: 21803-75-8) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic tools, driven by its unique chemical properties and adaptability. Future research is likely to explore additional functionalizations and applications, further expanding its utility in addressing unmet medical needs.